Cas no 19031-59-5 (1-Naphthaleneacetic-a,a-d2 acid (8CI))

• Product Name: 1-Naphthaleneacetic-a,a-d2 acid (8CI)
• CAS No: 19031-59-5
• MF: C₁₂H₁₀O₂
• MW: 188.218926906586
• CID: 123319
• PubChem ID: 102602367
• Update Time: 2025-04-18

1-Naphthaleneacetic-a,a-d2 acid (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic-a,a-d2 acid (8CI)
• 1-NAPHTHALENEACETIC-2,2-D2 ACID
• 2,2-Dideuterio-2-naphthalen-1-ylacetic acid
• 19031-59-5

• Inchi： 1S/C12H10O2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H,13,14)/i8D2
• InChI Key： PRPINYUDVPFIRX-MGVXTIMCSA-N
• SMILES： OC(C([2H])([2H])C1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 188.080633049g/mol
• Monoisotopic Mass: 188.080633049g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų